Cas no 1346691-94-8 (5-(4-Chloro-3-fluorophenyl)nicotinonitrile)

• Product Name: 5-(4-Chloro-3-fluorophenyl)nicotinonitrile
• CAS No: 1346691-94-8
• MF: C₁₂H₆ClFN₂
• MW: 232.64084482193
• CID: 1033619
• PubChem ID: 71303516
• Update Time: 2025-10-23

5-(4-Chloro-3-fluorophenyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chloro-3-fluorophenyl)nicotinonitrile
• 5-(4-chloro-3-fluorophenyl)pyridine-3-carbonitrile
• DTXSID10744988
• 1346691-94-8

• Inchi： 1S/C12H6ClFN2/c13-11-2-1-9(4-12(11)14)10-3-8(5-15)6-16-7-10/h1-4,6-7H
• InChI Key： FUTKVPFXGHKFQT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C1C=NC=C(C#N)C=1

Computed Properties

• Exact Mass: 232.0203541g/mol
• Monoisotopic Mass: 232.0203541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 36.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(4-Chloro-3-fluorophenyl)nicotinonitrile

5-(4-Chloro-3-Fluorophenyl)Nicotinonitrile: A Comprehensive Overview

The compound with CAS No. 1346691-94-8, known as 5-(4-Chloro-3-fluorophenyl)nicotinonitrile, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a nicotinonitrile moiety with a substituted phenyl group. The nicotinonitrile core is a well-known scaffold in medicinal chemistry, often associated with bioactivity and potential therapeutic applications.

Recent studies have highlighted the importance of 5-(4-chloro-3-fluorophenyl)nicotinonitrile in the development of novel bioactive molecules. Researchers have explored its role as a precursor in the synthesis of various heterocyclic compounds, which are pivotal in drug discovery. The substitution pattern on the phenyl ring—specifically the presence of chlorine and fluorine atoms—contributes to the compound's electronic properties, making it a valuable building block in organic synthesis.

One of the most intriguing aspects of this compound is its potential as an intermediate in the creation of agrochemicals. The chlorine and fluorine substituents on the phenyl ring enhance the molecule's stability and bioavailability, making it a promising candidate for use in pesticides and herbicides. Recent advancements in green chemistry have further emphasized the importance of such compounds in sustainable agricultural practices.

In terms of synthesis, 5-(4-chloro-3-fluorophenyl)nicotinonitrile can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods leverage the reactivity of the nicotinonitrile group, enabling chemists to construct complex molecular architectures with precision. The compound's versatility in different reaction conditions underscores its utility in both academic and industrial settings.

The application of this compound extends beyond traditional chemistry into materials science. Its ability to form stable complexes with metal ions has led to investigations into its use in coordination polymers and metal-organic frameworks (MOFs). These materials hold potential for applications in gas storage, catalysis, and sensing technologies.

From an environmental standpoint, understanding the fate and transport of 5-(4-chloro-3-fluorophenyl)nicotinonitrile in natural systems is crucial. Studies have shown that its persistence in soil and water can influence its bioaccumulation potential. Regulatory agencies are increasingly focusing on such compounds to ensure their safe use and minimize ecological risks.

In conclusion, 5-(4-chloro-3-fluorophenyl)nicotinonitrile stands as a testament to the ingenuity of modern chemical synthesis. Its diverse applications, from drug discovery to materials science, highlight its significance in contemporary research. As scientific advancements continue to unfold, this compound will undoubtedly play a pivotal role in shaping future innovations across multiple disciplines.